Cas no 85004-55-3 (4H-1,2,4-THIADIAZINE-4-METHANOL, TETRAHYDRO-, 1,1-DIOXIDE)

• Product Name: 4H-1,2,4-THIADIAZINE-4-METHANOL, TETRAHYDRO-, 1,1-DIOXIDE
• CAS No: 85004-55-3
• MF: C₄H₁₀N₂O₃S
• MW: 166.198799610138
• CID: 3315167
• PubChem ID: 14974034
• Update Time: 2025-04-21

4H-1,2,4-THIADIAZINE-4-METHANOL, TETRAHYDRO-, 1,1-DIOXIDE Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-THIADIAZINE-4-METHANOL, TETRAHYDRO-, 1,1-DIOXIDE
• N-Methylol-taurultam
• 85004-55-3
• UNII-P999H383CN
• P999H383CN
• SCHEMBL13109153

• Inchi： 1S/C4H10N2O3S/c7-4-6-1-2-10(8,9)5-3-6/h5,7H,1-4H2
• InChI Key： RGHLGYPBJUXKOW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCN(CO)CN1

Computed Properties

• Exact Mass: 166.04121336Da
• Monoisotopic Mass: 166.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78Ų